Cas no 14044-48-5 (2-(1H-Benzo[d]imidazol-2-yl)quinoline)

• Product Name: 2-(1H-Benzo[d]imidazol-2-yl)quinoline
• CAS No: 14044-48-5
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 1034966
• PubChem ID: 646533
• Update Time: 2025-04-20

2-(1H-Benzo[d]imidazol-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzo[d]imidazol-2-yl)quinoline
• 2-(1H-Benzimidazol-2-yl)quinoline
• 2-(1H-Benzoimidazol-2-yl)-quinoline
• 2-(2-quinolinyl)benzimidazole
• 2-(2'-quinolyl)benzimidazole
• 2-(2-quinolyl)benzimidazole
• 2-(2-quinolyl)-benzimidazole
• 2-(benzimidazol-2-yl)quinoline
• 2-benzo[d]imidazol-2-yl-quinoline
• AC1LDDVV
• Oprea1_253609
• Oprea1_719389
• SureCN914225
• AKOS BC-1755
• SMR000008748
• DTXSID80349429
• HMS2164A21
• CHEMBL1594961
• Z111451726
• SCHEMBL914225
• 14044-48-5
• HMS3318K14
• HS-3848
• STK862406
• CS-0358450
• cid_646533
• EN300-16109559
• DA-10580
• Cambridge id 5637316
• 2-(1H-1,3-BENZODIAZOL-2-YL)QUINOLINE
• AKOS000631225
• MLS000068733
• BDBM38848

• Inchi： 1S/C16H11N3/c1-2-6-12-11(5-1)9-10-15(17-12)16-18-13-7-3-4-8-14(13)19-16/h1-10H,(H,18,19)
• InChI Key： XSJAMRUTJCSRNB-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 245.09543
• Monoisotopic Mass: 245.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives